2-Methoxy-6-(pyrimidin-2-yl)benzoic acid

• Molecular Formula: C12H10N2O3
• Molecular Weight: 230.22 g/mol
• IUPAC Name: 2-methoxy-6-pyrimidin-2-ylbenzoic acid
• InChI: InChI=1S/C12H10N2O3/c1-17-9-5-2-4-8(10(9)12(15)16)11-13-6-3-7-14-11/h2-7H,1H3,(H,15,16)
• InChI Key: XEOMLIWDLNNEIR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1C(=O)O)C2=NC=CC=N2

Description

2-Methoxy-6-(pyrimidin-2-yl)benzoic acid is a useful research compound. Its molecular formula is C12H10N2O3 and its molecular weight is 230.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the title compound of Step A (265 mg, 1.09 mmol) in THF (4 mL) was added 2 M NaOH (2 mL). The mixture was heated at 50° C. for 72 h. The reaction mixture was cooled to room temperature and concentrated in vacuo to remove THF. Then, 1 M HCl(aq) was added and the aqueous was extracted with 10:1 DCM/2,2,2-trifluoroethanol (3×). The combined organic layers were dried over Na2SO4, filtered and concentrated to give intermediate A-24, which was used without further purification in subsequent steps. MS (ESI) mass calcd. for C12H10N2O3, 230.1. m/z found 231.1 [M+H]+. 1H NMR (500 MHz, DMSO-d6) δ 12.63 (s, 1H), 8.86 (d, J=4.9 Hz, 2H), 7.77 (dd, J=7.9, 1.0 Hz, 1H), 7.51 (t, J=8.1 Hz, 1H), 7.45 (t, J=4.9 Hz, 1H), 7.25 (dd, J=8.4, 1.0 Hz, 1H), 3.83 (s, 3H).